Desisopropyl butyl torsemide
Desisopropyl butyl torsemide
Brand Name:
Vulcanchem
CAS No.:
160972-33-8
VCID:
VC21104546
InChI:
InChI=1S/C17H22N4O3S/c1-3-4-9-19-17(22)21-25(23,24)16-12-18-10-8-15(16)20-14-7-5-6-13(2)11-14/h5-8,10-12H,3-4,9H2,1-2H3,(H,18,20)(H2,19,21,22)
SMILES:
CCCCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C
Molecular Formula:
C17H22N4O3S
Molecular Weight:
362.4 g/mol
Desisopropyl butyl torsemide
CAS No.: 160972-33-8
Cat. No.: VC21104546
Molecular Formula: C17H22N4O3S
Molecular Weight: 362.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 160972-33-8 |
|---|---|
| Molecular Formula | C17H22N4O3S |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | 1-butyl-3-[4-(3-methylanilino)pyridin-3-yl]sulfonylurea |
| Standard InChI | InChI=1S/C17H22N4O3S/c1-3-4-9-19-17(22)21-25(23,24)16-12-18-10-8-15(16)20-14-7-5-6-13(2)11-14/h5-8,10-12H,3-4,9H2,1-2H3,(H,18,20)(H2,19,21,22) |
| Standard InChI Key | YITRQCQYMPXGMU-UHFFFAOYSA-N |
| SMILES | CCCCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C |
| Canonical SMILES | CCCCNC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator